Cas no 360062-18-6 (1H-Pyrrole-2-carboxylic acid, 3-amino-4-cyano-1,5-dimethyl-, methyl ester)

• Product Name: 1H-Pyrrole-2-carboxylic acid, 3-amino-4-cyano-1,5-dimethyl-, methyl ester
• CAS No: 360062-18-6
• MF: C₉H₁₁N₃O₂
• MW: 193.202541589737
• CID: 303288
• PubChem ID: 15893163
• Update Time: 2025-04-19

1H-Pyrrole-2-carboxylic acid, 3-amino-4-cyano-1,5-dimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylic acid, 3-amino-4-cyano-1,5-dimethyl-, methyl ester
• methyl 3-amino-4-cyano-1,5-dimethylpyrrole-2-carboxylate
• 1H-Pyrrole-2-carboxylicacid,3-amino-4-cyano-1,5-dimethyl-,methylester
• SCHEMBL3945272
• DTXSID50579190
• Methyl 3-amino-4-cyano-1,5-dimethyl-1H-pyrrole-2-carboxylate
• 360062-18-6

• Inchi： 1S/C9H11N3O2/c1-5-6(4-10)7(11)8(12(5)2)9(13)14-3/h11H2,1-3H3
• InChI Key： XWIJRKORIIFIBP-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C(C#N)=C(C)N1C)N)=O

Computed Properties

• Exact Mass: 193.08500
• Monoisotopic Mass: 193.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 81Ų

Experimental Properties

• PSA: 81.04000
• LogP: 1.15518